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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150

An In-depth Technical Guide on the Physical Properties of Propan-2-yl 2-hydroxybenzoate

Introduction

Propan-2-yl 2-hydroxybenzoate, commonly known as isopropyl salicylate, is an organic ester
formed from the condensation of salicylic acid and isopropyl alcohol.[1][2] It is a colorless to
very slightly yellow liquid recognized for its characteristic "green," vegetal, and floral odor.[3][4]
[5] This compound finds its primary applications in the fragrance and cosmetic industries as a
scent ingredient in perfumes, lotions, and other personal care products.[2] For researchers,
scientists, and professionals in drug development, a thorough understanding of its physical
properties is crucial for formulation, quality control, and safety assessment. This guide provides
a detailed overview of the key physical characteristics of isopropyl salicylate, methodologies
for their determination, and a workflow for its synthesis and purification.

Quantitative Physical Properties

The physical properties of propan-2-yl 2-hydroxybenzoate are summarized in the table below.
These values have been compiled from various chemical databases and scientific literature to
provide a comprehensive and comparative overview.
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Physical Property Value Conditions
Molecular Formula C10H1203
Molecular Weight 180.20 g/mol
Appearance Clear, c.olo.rless to very slightly

yellow liquid
Boiling Point 237-238 °C @ 760 mmHg
122 °C @ 18 mmHg
Density 1.06 - 1.09 g/cm?3 @ 20-25°C
Refractive Index 1.5085 - 1.5115 @ 20 °C
Flash Point 96.11 °C (205 °F) Closed Cup

Vapor Pressure

0.024 mmHg

@ 25 °C (estimated)

Solubility

Sparingly soluble in water

Soluble in alcohol and oils

Slightly soluble in chloroform

and ethyl acetate

logP (o/w) 3.386 (estimated)

pKa 8.37£0.30 (Predicted)

Experimental Protocols

The accurate determination of the physical properties of propan-2-yl 2-hydroxybenzoate
necessitates a pure sample. The following section outlines the experimental protocols for its
synthesis and the subsequent measurement of its key physical characteristics.

Synthesis of Propan-2-yl 2-hydroxybenzoate via Fischer
Esterification

Propan-2-yl 2-hydroxybenzoate is typically synthesized through the Fischer esterification of
salicylic acid with isopropanol, using a strong acid catalyst such as sulfuric acid.[6]
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Materials:

Salicylic acid

Isopropanol (propan-2-ol)

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Distilled water

Procedure:

In a round-bottom flask, combine salicylic acid and an excess of isopropanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Set up the apparatus for reflux and heat the mixture for a specified duration (e.g., 1.5-4
hours) to allow the esterification to proceed.[6]

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the mixture with distilled water to remove the excess isopropanol and sulfuric acid.

Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until
effervescence ceases. This will also remove unreacted salicylic acid.[6]

Separate the organic layer, which contains the crude isopropyl salicylate.

Dry the organic layer over anhydrous magnesium sulfate and then filter.

Purify the crude ester by vacuum distillation to obtain pure propan-2-yl 2-hydroxybenzoate.

[3][4]

Determination of Physical Properties
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Boiling Point: The boiling point is determined during the final purification step of vacuum
distillation. By recording the temperature at which the liquid boils under a specific, reduced
pressure, the boiling point can be accurately measured.[3][4] The boiling point at atmospheric
pressure can be extrapolated from this data.

Density: The density of the purified liquid ester is measured using a pycnometer or a digital
density meter at a controlled temperature (e.g., 20°C). The mass of a known volume of the
substance is determined, and the density is calculated.[3][7]

Refractive Index: The refractive index is measured using a refractometer, typically an Abbé
refractometer. A few drops of the purified liquid are placed on the prism, and the refractive
index is read at a specified temperature (e.g., 20°C) and wavelength (usually the sodium D-
line, 589 nm).[3][8]

Flash Point: The flash point is determined using a closed-cup flash-point tester. The sample is
heated at a controlled rate, and an ignition source is periodically introduced into the vapor
space above the liquid. The flash point is the lowest temperature at which the vapors ignite.[5]

[°]

Solubility: The solubility is determined by adding a small amount of propan-2-yl 2-
hydroxybenzoate to various solvents (water, ethanol, oils, etc.) in test tubes.[1][4] The mixture
is agitated, and the solubility is observed qualitatively (e.g., soluble, sparingly soluble,
insoluble). For quantitative measurement, a saturated solution is prepared, and the
concentration of the dissolved ester is determined.

Visualizations

The following diagram illustrates the experimental workflow for the synthesis and purification of
propan-2-yl 2-hydroxybenzoate.
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Caption: Synthesis and Purification Workflow for Propan-2-yl 2-hydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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